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Compound of Interest

Compound Name: IPN60090 dihydrochloride

Cat. No.: B15577455 Get Quote

Introduction
IPN60090 dihydrochloride is a potent and selective inhibitor of glutaminase 1 (GLS1), an

enzyme crucial for the metabolic reprogramming of cancer cells.[1] By blocking the conversion

of glutamine to glutamate, IPN60090 disrupts cancer cell metabolism, leading to reduced

proliferation and tumor growth.[1][2] These application notes provide a detailed protocol for the

preparation, storage, and handling of IPN60090 dihydrochloride stock solutions in dimethyl

sulfoxide (DMSO) for in vitro research purposes.

Physicochemical and Quantitative Data
A summary of the key quantitative data for IPN60090 dihydrochloride is presented in the table

below for easy reference.
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Property Value Source

Molecular Weight 605.44 g/mol [1]

CAS Number 2102101-72-2 [1]

Appearance Solid, Off-white to light yellow [3]

Solubility in DMSO
170 mg/mL (approx. 280.79

mM)
[3]

Recommended Solvent
Dimethyl sulfoxide (DMSO),

anhydrous
[1][3]

Storage of Solid
4°C, sealed, away from

moisture and light
[3]

Storage of Stock Solution
-20°C for 1 month; -80°C for

up to 2 years
[3][4]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of IPN60090
dihydrochloride in DMSO.

Materials:

IPN60090 dihydrochloride powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Preparation: Don appropriate PPE. Ensure the work area is clean and dry. Allow the

IPN60090 dihydrochloride powder and anhydrous DMSO to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh out the desired amount of IPN60090 dihydrochloride. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 6.05 mg of the compound.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol ) Mass (mg) = 10 mM x 0.001 L x 605.44 g/mol = 6.05 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the weighed IPN60090 dihydrochloride. For a 10 mM stock solution, if you

weighed 6.05 mg, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. If precipitation occurs or dissolution is slow, sonication in a water bath

for 5-10 minutes can aid in dissolving the compound.[1] Visually inspect the solution to

ensure it is clear and free of particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

in sterile microcentrifuge tubes. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 2 years).[3][4]
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Caption: Workflow for Preparing IPN60090 Dihydrochloride Stock Solution.
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Hypothetical Signaling Pathway of IPN60090 Action
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Caption: Simplified diagram of IPN60090's inhibitory action on the GLS1 pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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